Cas no 27701-31-1 (Methyl 3-tert-butyl-2-hydroxy-6-methylbenzoate)

• Product Name: Methyl 3-tert-butyl-2-hydroxy-6-methylbenzoate
• CAS No: 27701-31-1
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 2147324
• Update Time: 2023-08-04

Methyl 3-tert-butyl-2-hydroxy-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-tert-butyl-2-hydroxy-6-methylbenzoate
• Methyl 3-tert-butyl-2-hydroxy-6-methylbenzoate

• Inchi： 1S/C13H18O3/c1-8-6-7-9(13(2,3)4)11(14)10(8)12(15)16-5/h6-7,14H,1-5H3
• InChI Key： KCPFPPWOPSTSDF-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)OC)=C(C)C=CC=1C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Topological Polar Surface Area: 46.5